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Introduction
Calcium linoleate, the calcium salt of linoleic acid, is a compound of interest in various

scientific and industrial fields, including pharmaceuticals, cosmetics, and manufacturing. Its

structure, a divalent calcium ion bonded to two linoleate molecules, imparts specific

physicochemical properties that are crucial for its application. This technical guide provides an

in-depth overview of the structure elucidation of calcium linoleate, including its chemical and

physical properties, experimental protocols for its synthesis and characterization, and an

exploration of its potential role in cellular signaling pathways.

Chemical and Physical Properties
Calcium linoleate is an organic calcium salt with the chemical formula C36H62CaO4.[1] It is

also referred to as calcium bis((9Z,12Z)-octadeca-9,12-dienoate), calcium dilinoleate, or linoleic

acid, calcium salt.[1][2][3] The structure consists of a central calcium ion (Ca2+) coordinated to

the carboxylate groups of two linoleate anions.[2]

Table 1: Physicochemical Properties of Calcium Linoleate
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Property Value Reference(s)

Molecular Formula C36H62CaO4 [1]

Molecular Weight 598.95 g/mol [2][3]

IUPAC Name
calcium bis((9Z,12Z)-octadeca-

9,12-dienoate)
[1]

CAS Number 19704-83-7 [1]

Appearance White or light yellow powder [4]

Boiling Point 360.6 °C at 760 mmHg [5]

Flash Point 273 °C [5]

Vapour Pressure 3.54E-06 mmHg at 25°C

Solubility
Insoluble in water, alcohol, and

ether.
[6]

Experimental Protocols
Synthesis of Calcium Linoleate
A common method for the synthesis of calcium linoleate involves the precipitation reaction

between a soluble linoleate salt (e.g., sodium or potassium linoleate) and a soluble calcium salt

(e.g., calcium chloride).

Materials:

Linoleic acid

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol

Calcium chloride (CaCl2)

Distilled water
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Procedure:

Saponification of Linoleic Acid:

Dissolve a known amount of linoleic acid in ethanol.

Separately, prepare a solution of sodium hydroxide or potassium hydroxide in distilled

water.

Slowly add the alkaline solution to the linoleic acid solution while stirring continuously.

Heat the mixture gently (e.g., to 60-70 °C) and continue stirring until the saponification is

complete, resulting in a clear solution of sodium or potassium linoleate.

Precipitation of Calcium Linoleate:

Prepare an aqueous solution of calcium chloride.

Slowly add the calcium chloride solution to the linoleate salt solution with vigorous stirring.

A white precipitate of calcium linoleate will form immediately.[4]

Continue stirring for a sufficient period (e.g., 30-60 minutes) to ensure complete

precipitation.

Isolation and Purification:

Collect the precipitate by filtration (e.g., using a Buchner funnel).

Wash the precipitate several times with distilled water to remove any unreacted salts and

impurities. Washing until the filtrate is neutral is recommended.[4]

Finally, wash the precipitate with ethanol to remove any remaining water and unreacted

linoleic acid.

Dry the purified calcium linoleate in a vacuum oven at a low temperature (e.g., 40-50 °C)

to a constant weight.

Characterization Techniques
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FTIR spectroscopy is a powerful tool for confirming the formation of calcium linoleate by

identifying the characteristic vibrational modes of its functional groups.

Sample Preparation: The solid calcium linoleate sample can be prepared for analysis using

the KBr pellet method or as a Nujol mull.[6][7]

Expected Spectral Features: The infrared spectrum of a calcium salt of a fatty acid is

characterized by the disappearance of the broad O-H stretching band and the C=O stretching

band of the carboxylic acid (around 3000 cm⁻¹ and 1710 cm⁻¹, respectively) and the

appearance of strong absorption bands corresponding to the asymmetric and symmetric

stretching vibrations of the carboxylate anion (COO⁻).[7][8]

Table 2: Characteristic FTIR Absorption Bands for Calcium Linoleate

Wavenumber (cm⁻¹) Assignment

~2925 and ~2855
Asymmetric and symmetric C-H stretching of

methylene (CH2) groups

~1575
Asymmetric stretching of the carboxylate group

(COO⁻)

~1540
Asymmetric stretching of the carboxylate group

(COO⁻)

~1465
Symmetric stretching of the carboxylate group

(COO⁻) and CH2 scissoring

Note: The carboxylate stretching frequencies in solid-state spectra of calcium soaps can be

complex due to coordination and crystal packing effects, often resulting in multiple bands.[7]

Mass spectrometry can be used to determine the molecular weight of calcium linoleate and to

study its fragmentation pattern. Due to the ionic nature of the compound, techniques like

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are

suitable.

Expected Fragmentation Pattern: In the positive ion mode, one would expect to observe the

molecular ion corresponding to the calcium adduct of the linoleate dimer or related species. In
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tandem MS (MS/MS), fragmentation would likely involve the loss of one or both linoleate chains

and characteristic cleavages within the fatty acid hydrocarbon chain.[9][10] The fragmentation

of the linoleate radical cation typically involves cleavages at the double bonds and adjacent

allylic positions.[11]

Potential Signaling Pathways
While direct studies on the signaling pathways specifically activated by calcium linoleate are

limited, the biological activities of its components—linoleic acid and calcium—are well-

documented. It is plausible that calcium linoleate exerts its biological effects by delivering

linoleic acid and calcium ions to cells, which then participate in established signaling cascades.

Linoleic Acid-Mediated Signaling
Linoleic acid is known to activate several key signaling pathways:

G-Protein Coupled Receptor 40 (GPR40): Linoleic acid is an agonist for GPR40, a free fatty

acid receptor. Activation of GPR40 by linoleic acid leads to the activation of Phospholipase C

(PLC).[12]

Phospholipase C (PLC) Pathway: PLC activation results in the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG).[12][13]

Calcium Mobilization: IP3 diffuses to the endoplasmic reticulum (ER) and binds to IP3

receptors, which are ligand-gated Ca2+ channels. This triggers the release of Ca2+ from the

ER into the cytoplasm, leading to an increase in intracellular calcium concentration ([Ca2+]i).

[13][14][15]

Protein Kinase C (PKC) Activation: DAG, along with the increased [Ca2+]i, activates Protein

Kinase C (PKC).[16][17] Activated PKC then phosphorylates a variety of downstream target

proteins, leading to diverse cellular responses.[17]

The following diagram illustrates the logical workflow of linoleic acid-mediated signaling.

Caption: Linoleic Acid Signaling Pathway.
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Experimental Workflow for Characterization
The structural elucidation of synthesized calcium linoleate follows a logical experimental

workflow.

Caption: Experimental Workflow for Calcium Linoleate Characterization.

Conclusion
The structure of calcium linoleate has been well-established through various analytical

techniques. Its physicochemical properties are dictated by the ionic interaction between the

calcium ion and the two linoleate fatty acid chains. While detailed experimental protocols for its

synthesis and characterization are available, further research is needed to fully elucidate the

specific signaling pathways directly modulated by calcium linoleate as a distinct molecular

entity. Understanding these pathways will be crucial for the development of novel therapeutic

applications for this compound. The information presented in this guide provides a solid

foundation for researchers and professionals working with or interested in calcium linoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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